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Compound of Interest

Compound Name: Abiesinol F

Cat. No.: B1158644 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds like Abiesinol F is a critical component of laboratory safety and

environmental responsibility. While a specific Safety Data Sheet (SDS) detailing the disposal

procedures for Abiesinol F is not readily available in public resources, established principles

for the disposal of laboratory chemicals should be strictly followed. This guide provides

essential safety and logistical information based on general best practices for chemical waste

management.

Chemical and Physical Properties of Abiesinol F
A summary of the known quantitative data for Abiesinol F is presented below. This information

is crucial for assessing potential hazards and determining the appropriate disposal route.

Property Value Source

CAS Number 1190070-91-7 [1]

Molecular Formula C30H22O10 [2]

Molecular Weight 542.49 g/mol [1][2]

Boiling Point (Predicted) 851.3 ± 65.0 °C [1]

Density (Predicted) 1.76 ± 0.1 g/cm3 [1]

pKa (Predicted) 8.19 ± 0.70 [1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1158644?utm_src=pdf-interest
https://www.benchchem.com/product/b1158644?utm_src=pdf-body
https://www.benchchem.com/product/b1158644?utm_src=pdf-body
https://www.benchchem.com/product/b1158644?utm_src=pdf-body
https://www.benchchem.com/product/b1158644?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB52654592_EN.htm
https://www.biosynth.com/p/QXB07091/1190070-91-7-abiesinol-f
https://m.chemicalbook.com/ProductChemicalPropertiesCB52654592_EN.htm
https://www.biosynth.com/p/QXB07091/1190070-91-7-abiesinol-f
https://m.chemicalbook.com/ProductChemicalPropertiesCB52654592_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB52654592_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB52654592_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Disposal Principles
In the absence of a specific SDS for Abiesinol F, it must be handled as a potentially

hazardous chemical waste. The following steps provide a general framework for its proper

disposal.

1. Waste Identification and Segregation:

Treat Abiesinol F as a hazardous chemical waste.

Do not mix Abiesinol F with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Keep it in a dedicated, properly labeled waste container. The label should clearly state

"Hazardous Waste" and "Abiesinol F".

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Abiesinol F waste. This includes, but is not

limited to:

Safety goggles or a face shield.

Chemical-resistant gloves (refer to glove supplier for breakthrough time information).

A lab coat.

If there is a risk of generating dust or aerosols, respiratory protection may be necessary.

3. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Ensure the container is tightly sealed to prevent leaks or spills.

4. Consultation and Professional Disposal:
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Crucially, consult your institution's EHS office or a licensed chemical waste disposal

company. They will provide specific guidance based on local, state, and federal regulations.

Provide them with all available information on Abiesinol F, including the properties listed in

the table above.

Follow their instructions for packaging, labeling, and collection of the waste.

Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates a generalized workflow for the safe disposal of laboratory

chemical waste like Abiesinol F.
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General Chemical Waste Disposal Workflow

Identify Waste
(Abiesinol F)

Segregate from
other waste streams

Select appropriate &
labeled waste container

Wear required PPE
(Gloves, Goggles, Lab Coat)

Transfer waste to
container in a ventilated area

Securely seal and
store the container

Consult Institutional EHS
or licensed waste disposal service

Follow specific packaging
and labeling instructions

Arrange for waste pickup
and disposal
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Caption: A logical workflow for the proper and safe disposal of chemical waste in a laboratory

setting.

Disclaimer: This information is intended as a general guide. Always prioritize the specific

disposal procedures and requirements of your institution and local regulations. The absence of

comprehensive hazard data for Abiesinol F necessitates a cautious approach to its handling

and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1158644?utm_src=pdf-body
https://www.benchchem.com/product/b1158644?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB52654592_EN.htm
https://www.biosynth.com/p/QXB07091/1190070-91-7-abiesinol-f
https://www.benchchem.com/product/b1158644#abiesinol-f-proper-disposal-procedures
https://www.benchchem.com/product/b1158644#abiesinol-f-proper-disposal-procedures
https://www.benchchem.com/product/b1158644#abiesinol-f-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1158644?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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